Cas no 1628319-93-6 (tert-butyl (1S,4S,6R)-6-amino-2-azabicyclo[2.2.1]heptane-2-carboxylate)

• Product Name: tert-butyl (1S,4S,6R)-6-amino-2-azabicyclo[2.2.1]heptane-2-carboxylate
• CAS No: 1628319-93-6
• MF: C₁₁H₂₀N₂O₂
• MW: 212.29
• MDL: MFCD30470769
• CID: 5151809
• PubChem ID: 28820412
• Update Time: 2026-03-03

tert-butyl (1S,4S,6R)-6-amino-2-azabicyclo[2.2.1]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (1S,4S,6R)-6-amino-2-azabicyclo[2.2.1]heptane-2-carboxylate
• (1S,4S,6R)-tert-Butyl 6-amino-2-azabicyclo[2.2.1]heptane-2-carboxylate
• tert-butyl(1S,4S,6R)-6-amino-2-azabicyclo[2.2.1]heptane-2-carboxylate
• PS-20614
• SCHEMBL16042663
• MFCD30470769
• 1628319-93-6

• MDL： MFCD30470769
• Inchi： 1S/C11H20N2O2/c1-11(2,3)15-10(14)13-6-7-4-8(12)9(13)5-7/h7-9H,4-6,12H2,1-3H3/t7-,8+,9-/m0/s1
• InChI Key： WDLJVXLPYIOWOZ-YIZRAAEISA-N
• SMILES： [C@]12([H])C[C@]([H])(C[C@H]1N)CN2C(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 212.152477885g/mol
• Monoisotopic Mass: 212.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl (1S,4S,6R)-6-amino-2-azabicyclo[2.2.1]heptane-2-carboxylate

Professional Introduction to Tert-butyl (1S,4S,6R)-6-amino-2-azabicyclo[2.2.1]heptane-2-carboxylate (CAS No. 1628319-93-6)

Tert-butyl (1S,4S,6R)-6-amino-2-azabicyclo[2.2.1]heptane-2-carboxylate is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1628319-93-6, is a complex molecular entity with a unique structural framework that makes it of particular interest for its potential applications in drug development. The intricate bicyclic structure, combined with specific stereochemical configurations, positions this molecule as a promising candidate for further exploration in therapeutic interventions.

The chemical name tert-butyl (1S,4S,6R)-6-amino-2-azabicyclo[2.2.1]heptane-2-carboxylate provides detailed insights into its molecular architecture. The presence of a tert-butyl group suggests steric hindrance, which can influence the compound's interactions with biological targets. The azabicyclo[2.2.1]heptane core is a fused ring system that introduces rigidity and specific spatial constraints, which can be crucial for binding to biological receptors or enzymes. The stereochemistry denoted by the (1S,4S,6R) configuration indicates precise three-dimensional arrangements of atoms, which are critical for biological activity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activity of such complex molecules with greater accuracy. The unique structural features of tert-butyl (1S,4S,6R)-6-amino-2-azabicyclo[2.2.1]heptane-2-carboxylate have been the subject of several computational studies aimed at identifying possible interactions with biological targets. These studies have highlighted the compound's potential as a scaffold for designing novel pharmacological agents.

In the realm of drug discovery, the development of chiral compounds is of paramount importance due to their selective interactions with biological systems. The stereochemical purity of tert-butyl (1S,4S,6R)-6-amino-2-azabicyclo[2.2.1]heptane-2-carboxylate makes it an attractive candidate for further investigation in this area. Researchers have been exploring its potential as a building block for more complex molecules that exhibit high enantiomeric excess and improved pharmacokinetic profiles.

The carboxylate functionality in the molecule's name indicates the presence of a negatively charged oxygen atom attached to a carbon atom, which can participate in various types of chemical interactions, including ionic bonding and hydrogen bonding. This feature can be exploited to enhance the compound's solubility and bioavailability, making it more suitable for therapeutic applications.

Current research in medicinal chemistry has been focusing on developing new strategies to overcome resistance mechanisms in diseases such as cancer and infectious disorders. The unique structural and stereochemical properties of tert-butyl (1S,4S,6R)-6-amino-2-azabicyclo[2.2.1]heptane-2-carboxylate make it an interesting candidate for exploring novel therapeutic pathways. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes or receptors involved in disease progression.

The synthesis of such complex molecules often presents significant challenges due to their intricate structures and sensitive stereochemical requirements. However, recent improvements in synthetic methodologies have made it feasible to produce these compounds in multi-step processes with high yields and purity. Advances in asymmetric synthesis techniques have particularly contributed to the efficient preparation of enantiomerically pure forms of this type of molecule.

The potential applications of tert-butyl (1S,4S,6R)-6-amino-2-azabicyclo[2.2.1]heptane-2-carboxylate extend beyond traditional pharmaceuticals into areas such as agrochemicals and materials science. Its unique structural features make it a versatile scaffold for designing molecules with tailored properties for specific applications.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact selectively with target sites within these systems. The continued exploration of compounds like tert-butyl (1S,4S,6R)-6-amino-2-azabicyclo[2.2.1]heptane-2-carboxylate will undoubtedly lead to new insights and innovations in drug discovery and development.